Cas no 23474-98-8 (2-\u200bAmino-\u200b5-\u200bchlorobenzenethiol (wetted with water ~50% w/w))

• Product Name: 2-\u200bAmino-\u200b5-\u200bchlorobenzenethiol (wetted with water ~50% w/w)
• CAS No: 23474-98-8
• MF: C₆H₆ClNS
• MW: 159.636538982391
• MDL: MFCD03094703
• CID: 254545
• PubChem ID: 2737518
• Update Time: 2025-05-23

2-\u200bAmino-\u200b5-\u200bchlorobenzenethiol (wetted with water ~50% w/w) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-amino-5-chloro-
• 2-AMINO-5-CHLOROTHIOPHENOL
• 2-amino-5-chlorobenzenethiol
• 2-amino-5-chlorobenzene-1-thiol
• 2-Amino-5-Chloro-Benzenethiol
• 5-chloro-2-aminobenzenethiol
• 5-chloro-2-aminothiophenol
• Benzenethiol, 2-amino-5-chloro-
• PubChem21806
• p-chloro-o-mercaptoaniline
• KSC494K2J
• EBD672
• TYRZAGMAVZESQX-UHFFFAOYSA-N
• SBB066546
• AB13353
• VZ34513
• MFCD03094703
• AKOS000298992
• SCHEMBL1129162
• 23474-98-8
• A816739
• DTXSID30372106
• CS-0096240
• 2-?Amino-?5-?chlorobenzenethiol (wetted with water ~50% w/w)
• FT-0659447
• EN300-99591
• 2-Amino-5-chlorobenzenethiol; 2-Amino-5-chlorothiophenol; 4-Chloro-2-mercaptoaniline; 5-Chloro-2-aminobenzenethiol; 5-Chloro-2-aminothiophenol;
• DB-027771
• 2-\u200bAmino-\u200b5-\u200bchlorobenzenethiol (wetted with water ~50% w/w)

• MDL： MFCD03094703
• Inchi： 1S/C6H6ClNS/c7-4-1-2-5(8)6(9)3-4/h1-3,9H,8H2
• InChI Key： TYRZAGMAVZESQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S)N

Computed Properties

• Exact Mass: 158.99100
• Monoisotopic Mass: 158.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27

Experimental Properties

• PSA: 64.82000
• LogP: 2.79210

2-\u200bAmino-\u200b5-\u200bchlorobenzenethiol (wetted with water ~50% w/w) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：R26;R36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-\u200bAmino-\u200b5-\u200bchlorobenzenethiol (wetted with water ~50% w/w)

Compound CAS No. 23474-98-8: 2-Amino-5-Chlorobenzenethiol (Wetted with Water ~50% w/w)

Compound CAS No. 23474-98-8, also known as 2-Amino-5-Chlorobenzenethiol, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, wetted with water at approximately 50% w/w, is characterized by its unique chemical structure and functional groups, which contribute to its reactivity and utility in diverse chemical processes.

The molecular structure of 2-Amino-5-Chlorobenzenethiol consists of a benzene ring substituted with an amino group (-NH₂) at the 2-position and a chlorine atom (-Cl) at the 5-position, along with a thiol group (-SH) attached directly to the benzene ring. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-Amino-5-Chlorobenzenethiol in the synthesis of advanced materials, such as metalloorganic frameworks (MOFs) and coordination polymers. The thiol group in the molecule serves as a coordinating ligand, enabling the formation of stable metal-thiolate bonds with transition metals like copper, zinc, and cobalt. These metalloorganic materials exhibit promising properties for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 2-Amino-5-Chlorobenzenethiol has been explored for its potential in medicinal chemistry. The amino group in the molecule can act as a nucleophile in various substitution reactions, facilitating the synthesis of bioactive compounds. Recent research has focused on its use as a building block for designing anti-inflammatory and anticancer agents, leveraging its ability to interact with biological targets through hydrogen bonding and π-π interactions.

The wetted form of 2-Amino-5-Chlorobenzenethiol (~50% w/w) is particularly advantageous for certain chemical processes where controlled reactivity is required. The presence of water in this formulation helps stabilize reactive intermediates and prevents premature aggregation or decomposition of the compound during synthesis or storage.

From an environmental perspective, understanding the fate and transport of Compound CAS No. 23474-98-8 in aqueous systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities can effectively metabolize this compound under specific environmental conditions.

In conclusion, Compound CAS No. 23474-98-8 (2-Amino-5-Chlorobenzenethiol) is a multifaceted compound with a wide range of applications across chemistry, materials science, and medicine. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material design, continue to expand its utility in both academic research and industrial settings.